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Compound of Interest

Compound Name: (E)-2-Decenoic acid

Cat. No.: B1670120

For Researchers, Scientists, and Drug Development Professionals

Introduction

trans-2-Decenoic acid, a monounsaturated medium-chain fatty acid, is a molecule of significant
interest across various scientific disciplines, including microbiology, biochemistry, and
pharmacology. Its presence in natural sources and its diverse biological activities, such as
interfering with bacterial quorum sensing and biofilm formation, underscore its potential in the
development of novel therapeutic agents.[1][2] This technical guide provides an in-depth
overview of the core physical properties of trans-2-decenoic acid, supplemented with detailed
experimental protocols and a visualization of its metabolic context to support further research
and development.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of trans-2-decenoic acid are
summarized in the tables below. These properties are crucial for its handling, formulation, and
application in experimental settings.

General Properties
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Property Value Source
Chemical Formula C10H1802 [21[3114]
Molecular Weight 170.25 g/mol [21[31[4]
IUPAC Name (2E)-dec-2-enoic acid [3]

CAS Number 334-49-6 [4115]

i Solid or Colorless to light
Physical State o
yellow clear liquid

[2]4](6]

Fresh, fruity (peach), slightly
Odor .
oily and waxy

[1]

Physicochemical Data
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Property Value Conditions Source
Melting Point 12 °C 760.00 mm Hg [1][6]
18.83 °C (estimate) [4]

Boiling Point 161.00 to 162.00 °C @ 15.00 mm Hg [11031[7]
278-279 °C @ 1 atm [1]

135-121 °C @ 2.5 mmHg [4]

120-122°C @ 0.2 mmHg [2]

Density 0.92-0.93 g/mL @ 25 °C [1]
0.925 g/mL [4]

0.930 g/mL [2]

Refractive Index ~1.46 @ 20.00 °C [1]
1.456 - 1.466 @ 20.00 °C [6][7]

1.460 [2]

Water Solubility 86.48 mg/L @ 25 °C (estimated) [3]
Practically insoluble [3]

Solubility in other

Soluble in oils,

[6]i8]

solvents alcohol, and fixed oils.

LogP 3.715 (estimated) [3]
Flash Point 160 °C [4]

>100.00 °C [7]

Spectral Data
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Key Peaks/Shifts
Spectrum Type Solvent Source

(ppm)

0.88, 1.28, 2.20, 5.80,
1H NMR CDCls o7 6]

14.08, 22.72, 28.04,
29.20, 31.85, 32.39,

13C NMR CDCls [6][8]
120.86, 152.35,

172.42

Experimental Protocols

The following sections detail generalized methodologies for determining the key physical
properties of fatty acids like trans-2-decenoic acid. These protocols are based on standard
laboratory practices and can be adapted for specific experimental requirements.

Determination of Melting Point (Capillary Method)

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
fatty acids, which may melt over a small range, the melting range is often reported.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula
Procedure:

o Ensure the sample of trans-2-decenoic acid is dry and finely powdered. If necessary, gently
crush the solid using a mortar and pestle.
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Load the capillary tube by pressing the open end into the powdered sample. A small amount
of solid should enter the tube.

Tap the sealed end of the capillary tube on a hard surface to pack the solid down. The
packed sample height should be 2-3 mm.[9]

Place the loaded capillary tube into the heating block of the melting point apparatus.
Set the heating rate to a rapid setting initially to approach the expected melting point.

When the temperature is about 10-15°C below the expected melting point, reduce the
heating rate to 1-2°C per minute to ensure accurate determination.[9]

Record the temperature at which the first drop of liquid appears (the beginning of the melting
range) and the temperature at which the entire sample becomes a clear liquid (the end of the
melting range).[9]

Determination of Boiling Point (Microscale Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid.

Apparatus:

Small test tube or vial

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Rubber band or wire for attaching the tube to the thermometer

Procedure:

Place a small amount (0.5-1 mL) of liquid trans-2-decenoic acid into the small test tube.

Invert a capillary tube (sealed end up) and place it into the test tube with the sample.[10]
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 Attach the test tube to a thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.[10]

e Immerse the assembly into a heating bath.
e Heat the bath gently. As the liquid heats, air will be expelled from the capillary tube.

o Continue heating until a steady stream of bubbles emerges from the open end of the
capillary tube. This indicates that the boiling point has been exceeded.[10]

o Remove the heat source and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the bubbling stops and liquid begins to enter
the capillary tube.[10]

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Apparatus:

Test tubes

Vortex mixer

Pipettes

Analytical balance
Procedure for Qualitative Solubility:
e Add a small, measured amount of trans-2-decenoic acid (e.g., 10 mg) to a test tube.

e Add a measured volume of the solvent to be tested (e.g., 1 mL of water, ethanol, or a
nonpolar organic solvent like hexane).

o Agitate the mixture vigorously using a vortex mixer for a set period (e.g., 1-2 minutes).
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 Visually inspect the mixture to determine if the solute has dissolved completely, partially, or
not at all. A clear solution indicates solubility, while a cloudy suspension or the presence of
undissolved solid indicates insolubility or partial solubility.[11]

Procedure for Quantitative Solubility (e.g., in an aqueous buffer):

Prepare a series of saturated solutions by adding an excess amount of trans-2-decenoic acid
to a known volume of the solvent in separate vials.

o Equilibrate the solutions by shaking or stirring at a constant temperature for an extended
period (e.g., 24-48 hours) to ensure saturation is reached.

o Centrifuge the vials to pellet the undissolved solute.
o Carefully withdraw a known volume of the supernatant.

o Quantify the concentration of trans-2-decenoic acid in the supernatant using a suitable
analytical method, such as gas chromatography (GC) after derivatization or high-
performance liquid chromatography (HPLC).

e The determined concentration represents the solubility of trans-2-decenoic acid in that
solvent at that temperature.

Metabolic Pathway Visualization

trans-2-Decenoic acid is an intermediate in the fatty acid biosynthesis and degradation
pathways.[12] The following diagram illustrates a simplified representation of its formation from
decanoic acid within the -oxidation pathway, a key metabolic process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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